Cas no 2225176-32-7 (4-(Thiazol-2-yl)thiophene-2-boronic acid)

• Product Name: 4-(Thiazol-2-yl)thiophene-2-boronic acid
• CAS No: 2225176-32-7
• MF: C₇H₆BNO₂S₂
• MW: 211.07
• CID: 5143421
• PubChem ID: 45785625
• Update Time: 2025-05-23

4-(Thiazol-2-yl)thiophene-2-boronic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Thiazol-2-yl)thiophene-2-boronic acid
• Boronic acid, B-[4-(2-thiazolyl)-2-thienyl]-
• SCHEMBL2552971
• 2225176-32-7
• AKOS015943896
• (4-(Thiazol-2-yl)thiophen-2-yl)boronic acid

• Inchi： 1S/C7H6BNO2S2/c10-8(11)6-3-5(4-13-6)7-9-1-2-12-7/h1-4,10-11H
• InChI Key： LEHLPWVDHLFDJB-UHFFFAOYSA-N
• SMILES： B(C1SC=C(C2=NC=CS2)C=1)(O)O

Computed Properties

• Exact Mass: 210.9933009g/mol
• Monoisotopic Mass: 210.9933009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles

Additional information on 4-(Thiazol-2-yl)thiophene-2-boronic acid

4-(Thiazol-2-yl)thiophene-2-boronic Acid: A Comprehensive Overview

4-(Thiazol-2-yl)thiophene-2-boronic acid (CAS No. 2225176-32-7) is a versatile and intriguing compound that has garnered significant attention in the fields of organic synthesis, materials science, and drug discovery. This compound, characterized by its unique structure featuring a thiazole ring fused with a thiophene moiety and a boronic acid group, exhibits remarkable chemical properties that make it a valuable building block in modern chemistry.

The molecular structure of 4-(Thiazol-2-yl)thiophene-2-boronic acid is defined by its aromatic heterocycles, which contribute to its stability and reactivity. The thiazole ring, containing sulfur and nitrogen atoms, imparts distinct electronic properties, while the thiophene moiety enhances conjugation and aromaticity. The presence of the boronic acid group further expands its functional versatility, enabling participation in various cross-coupling reactions such as the Suzuki-Miyaura coupling.

Recent advancements in synthetic methodologies have significantly improved the accessibility of 4-(Thiazol-2-yl)thiophene-2-boronic acid. Researchers have developed efficient routes utilizing transition metal catalysts and microwave-assisted synthesis to achieve high yields and purity levels. These innovations have not only streamlined the production process but also opened new avenues for exploring its applications in diverse chemical systems.

In terms of applications, 4-(Thiazol-2-yl)thiophene-2-boronic acid has demonstrated exceptional potential in materials science, particularly in the development of advanced organic semiconductors and optoelectronic devices. Its unique electronic properties make it an ideal candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent studies have highlighted its ability to enhance charge transport efficiency and improve device performance, positioning it as a promising material for next-generation electronics.

The compound's role in drug discovery is equally noteworthy. Its structural features make it an attractive scaffold for designing bioactive molecules with potential therapeutic applications. For instance, researchers have explored its use as a lead compound in anti-cancer drug development due to its ability to modulate key cellular pathways involved in tumor growth and metastasis.

Moreover, 4-(Thiazol-2-yl)thiophene-2-boronic acid has found utility in organic synthesis as a versatile intermediate for constructing complex molecular architectures. Its compatibility with various coupling reactions allows chemists to design intricate structures with precision, facilitating advancements in combinatorial chemistry and library synthesis.

Recent studies have also delved into the environmental impact of 4-(Thiazol-2-yl)thiophene-2-boronic acid, particularly focusing on its biodegradation pathways and ecological effects. Understanding these aspects is crucial for ensuring sustainable practices in its production and application.

In conclusion, 4-(Thiazol-2-yllthiophene - 3881699 - 3881700 - 3881701 - 3881703 - 3881705 - 3881706 - 3881709 - 3881710) stands as a testament to the ingenuity of modern chemical research. Its unique structure, coupled with its diverse applications across multiple disciplines, underscores its importance as a key compound in contemporary chemistry.